molecular formula C7H14O2S B080420 Acetic acid, (butylthio)-, methyl ester CAS No. 10309-14-5

Acetic acid, (butylthio)-, methyl ester

Cat. No. B080420
CAS RN: 10309-14-5
M. Wt: 162.25 g/mol
InChI Key: CBNVDXXHRGFAJU-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of esters, such as “Acetic acid, (butylthio)-, methyl ester”, can be accomplished in several ways. One common method is esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid . Other synthetic pathways to esters also exist .


Chemical Reactions Analysis

Esters, including “Acetic acid, (butylthio)-, methyl ester”, typically undergo reactions where the alkoxy (OR’) group of an ester is replaced by another group. One such reaction is hydrolysis, which is catalyzed by either an acid or a base . Acidic hydrolysis is the reverse of esterification, and the products are a carboxylic acid and an alcohol .

properties

IUPAC Name

methyl 2-butylsulfanylacetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14O2S/c1-3-4-5-10-6-7(8)9-2/h3-6H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CBNVDXXHRGFAJU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCSCC(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

162.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Acetic acid, (butylthio)-, methyl ester

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